Cas no 1693-46-5 (Cyclotetrasiloxane,2,2-dimethyl-4,4,6,6,8,8-hexaphenyl-)

• Product Name: Cyclotetrasiloxane,2,2-dimethyl-4,4,6,6,8,8-hexaphenyl-
• CAS No: 1693-46-5
• MF: C₃₈H₃₆O₄Si₄
• MW: 669.032053947449
• CID: 202813
• PubChem ID: 137161
• Update Time: 2025-04-19

Cyclotetrasiloxane,2,2-dimethyl-4,4,6,6,8,8-hexaphenyl- Chemical and Physical Properties

Names and Identifiers

• Cyclotetrasiloxane,2,2-dimethyl-4,4,6,6,8,8-hexaphenyl-
• 2,2-dimethyl-4,4,6,6,8,8-hexakis-phenyl-1,3,5,7,2,4,6,8-tetraoxatetrasilocane
• 2,2-Dimethyl-4,4,6,6,8,8-hexaphenyl-1,3,5,7,2,4,6,8-tetroxatetrasilocane
• DTXSID20168691
• 1,1,3,3,5,5-Hexaphenyl-7,7-dimethylcyclotetrasiloxane
• 2,2-dimethyl-4,4,6,6,8,8-hexaphenyl-[1,3,5,7,2,4,6,8]cyclotetrasiloxane
• 1693-46-5
• AMLJPMYFODDOQR-UHFFFAOYSA-N

• Inchi： 1S/C38H36O4Si4/c1-43(2)39-44(33-21-9-3-10-22-33,34-23-11-4-12-24-34)41-46(37-29-17-7-18-30-37,38-31-19-8-20-32-38)42-45(40-43,35-25-13-5-14-26-35)36-27-15-6-16-28-36/h3-32H,1-2H3
• InChI Key： AMLJPMYFODDOQR-UHFFFAOYSA-N
• SMILES： [Si]1(C2C=CC=CC=2)(C2C=CC=CC=2)O[Si](C2C=CC=CC=2)(C2C=CC=CC=2)O[Si](C)(C)O[Si](C2C=CC=CC=2)(C2C=CC=CC=2)O1

Computed Properties

• Exact Mass: 668.16908
• Monoisotopic Mass: 668.169
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 46
• Rotatable Bond Count: 6
• Complexity: 832
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.9Ų

Experimental Properties

• Density: 1.18
• Boiling Point: 615.6°Cat760mmHg
• Flash Point: 267.2°C
• Refractive Index: 1.623
• PSA: 36.92
• LogP: 4.53800